Cas no 511286-68-3 (D-Alanine, N-[(4-methylphenyl)sulfonyl]-, methyl ester)

• Product Name: D-Alanine, N-[(4-methylphenyl)sulfonyl]-, methyl ester
• CAS No: 511286-68-3
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 363164
• PubChem ID: 14228020
• Update Time: 2025-05-20

D-Alanine, N-[(4-methylphenyl)sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• D-Alanine, N-[(4-methylphenyl)sulfonyl]-, methyl ester
• (R)-Methyl 2-(4-methylphenylsulfonamido)propanoate
• (R)-Methyl2-(4-methylphenylsulfonamido)propanoate
• Methyl (2R)-2-[(4-methylphenyl)sulfonylamino]propanoate
• BS-47770
• 511286-68-3
• SCHEMBL7889040
• ZACCMBDKBQLRAM-SECBINFHSA-N
• N-[(4-Methylphenyl)sulfonyl]-D-alanine, Methyl Ester
• D81698

• Inchi： 1S/C11H15NO4S/c1-8-4-6-10(7-5-8)17(14,15)12-9(2)11(13)16-3/h4-7,9,12H,1-3H3/t9-/m1/s1
• InChI Key： ZACCMBDKBQLRAM-SECBINFHSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@@H](C(=O)OC)C)(=O)=O

Computed Properties

• Exact Mass: 257.07217913g/mol
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Alanine, N-[(4-methylphenyl)sulfonyl]-, methyl ester

Recent Advances in the Study of D-Alanine, N-[(4-methylphenyl)sulfonyl]-, methyl ester (CAS: 511286-68-3)

D-Alanine, N-[(4-methylphenyl)sulfonyl]-, methyl ester (CAS: 511286-68-3) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonyl and ester functional groups, has been explored for its potential applications in drug development, particularly as a building block for peptidomimetics and enzyme inhibitors. Recent studies have focused on its synthesis, structural properties, and biological activities, shedding light on its versatility in pharmaceutical research.

One of the key areas of interest is the role of D-Alanine derivatives in modulating enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits inhibitory effects against certain bacterial enzymes, making it a promising candidate for the development of novel antibiotics. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the enzyme's active site, providing valuable insights for structure-based drug design.

In addition to its antimicrobial potential, recent research has explored the compound's utility in cancer therapy. A preprint article from BioRxiv (2024) highlighted its ability to interfere with metabolic pathways in cancer cells, leading to apoptosis. The study employed a combination of in vitro assays and molecular docking simulations to validate the compound's mechanism of action, suggesting its potential as an adjunct therapy for certain malignancies.

The synthesis of D-Alanine, N-[(4-methylphenyl)sulfonyl]-, methyl ester has also seen advancements. A 2023 paper in Organic Letters described an optimized synthetic route that improves yield and reduces byproducts, making the compound more accessible for large-scale applications. The authors emphasized the importance of protecting group strategies and catalytic conditions in achieving high enantiomeric purity, which is critical for its biological efficacy.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as solubility and metabolic stability, require further optimization to enhance its therapeutic potential. Ongoing research is investigating prodrug strategies and formulation techniques to address these limitations. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of this compound into clinical applications.

In conclusion, D-Alanine, N-[(4-methylphenyl)sulfonyl]-, methyl ester (CAS: 511286-68-3) represents a versatile scaffold in medicinal chemistry with applications spanning antimicrobial and anticancer therapies. Continued research into its structural modifications and biological activities will likely uncover new opportunities for drug discovery and development.